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Compound of Interest

Compound Name: Trimethylammonium nitrate

Cat. No.: B13748938 Get Quote

An In-depth Technical Guide to Trimethylammonium Nitrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trimethylammonium nitrate, a

quaternary ammonium salt with applications in various chemical and pharmaceutical contexts.

This document details its fundamental chemical properties, including its molecular formula and

weight, and outlines a general experimental protocol for its synthesis and analysis.

Core Chemical Data
The fundamental properties of trimethylammonium nitrate are summarized below. This data

is essential for stoichiometric calculations, formulation development, and analytical

characterization.
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Property Value

Chemical Name Trimethylammonium nitrate

Molecular Formula C₃H₁₀N₂O₃[1][2][3][4]

Molecular Weight 122.12 g/mol [1][3]

CAS Number 25238-43-1

IUPAC Name trimethylazanium;nitrate[4]

Canonical SMILES
C--INVALID-LINK--C.--INVALID-LINK--([O-])[O-]

[2][5]

InChI Key YSXXGOKILPYXSH-UHFFFAOYSA-O[5]

Synthesis and Experimental Protocols
The synthesis of trimethylammonium nitrate is typically achieved through the acid-base

reaction of trimethylamine with nitric acid. The following protocol outlines a general procedure

for its preparation in a laboratory setting.

Experimental Protocol: Synthesis of
Trimethylammonium Nitrate
Objective: To synthesize trimethylammonium nitrate from trimethylamine and nitric acid.

Materials:

Trimethylamine ((CH₃)₃N) solution

Nitric acid (HNO₃), dilute solution

Deionized water

Ice bath

Magnetic stirrer and stir bar
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pH indicator paper or pH meter

Crystallizing dish

Vacuum filtration apparatus

Procedure:

Reaction Setup: In a well-ventilated fume hood, place a beaker containing a known

concentration of trimethylamine solution in an ice bath on a magnetic stirrer.

Acid Addition: Slowly add a dilute solution of nitric acid to the trimethylamine solution while

stirring continuously. The reaction is exothermic, and the ice bath is crucial for temperature

control.

Neutralization: Monitor the pH of the reaction mixture. Continue adding nitric acid until the

solution is neutralized (pH ≈ 7).

Crystallization: Transfer the resulting solution to a crystallizing dish and allow the solvent to

evaporate slowly at room temperature or under reduced pressure.

Isolation and Purification: Collect the formed crystals of trimethylammonium nitrate by

vacuum filtration. The crystals can be washed with a small amount of cold deionized water to

remove any impurities and then dried.

Analytical Methods
The characterization and quantification of trimethylammonium nitrate can be performed

using various analytical techniques:

Gas Chromatography (GC): For the analysis of the trimethylamine cation, methods such as

gas chromatography with a flame ionization detector (GC-FID) can be employed. Samples

may require desorption from a suitable sorbent tube.

Ion Chromatography: This is a standard method for the analysis of the nitrate anion.

Spectroscopic Methods: Techniques such as UV-Vis spectroscopy can be utilized for the

quantification of nitrate, often after a reduction step to nitrite and subsequent colorimetric
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reaction.

Logical Workflow for Synthesis
The synthesis of trimethylammonium nitrate follows a straightforward logical progression

from reactants to the final product. This can be visualized as a simple workflow.

Reactants

Process

Product

Trimethylamine
((CH₃)₃N)

Neutralization Reaction

Nitric Acid
(HNO₃)

Trimethylammonium Nitrate
(C₃H₁₀N₂O₃)

Click to download full resolution via product page

Caption: A diagram illustrating the synthesis of trimethylammonium nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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